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Compound of Interest

Compound Name: 30-Oxolupeol

Cat. No.: B1162528 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 30-Oxolupeol was found in publicly

available resources. The following guidance is based on general best practices for handling

solid, powdered organic compounds of a similar nature (triterpenoids) in a research laboratory

setting. It is imperative to conduct a thorough risk assessment for any new chemical and to

consult with your institution's Environmental Health and Safety (EHS) department for specific

handling and disposal protocols.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with 30-Oxolupeol. The procedural,

step-by-step guidance is designed to directly answer operational questions and build trust by

providing value beyond the product itself.

Personal Protective Equipment (PPE)
When handling 30-Oxolupeol, a comprehensive PPE strategy is crucial to minimize exposure.

[1][2][3][4] The following table summarizes the recommended PPE for various tasks.
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Task
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Receiving and

Unpacking

Safety glasses

with side

shields[2]

Chemical-

resistant gloves

(e.g., nitrile)[2][5]

Laboratory

coat[5]

Not generally

required

Weighing and

Aliquoting (in a

fume hood)

Safety goggles[2]

Chemical-

resistant gloves

(e.g., nitrile)[2][5]

Laboratory

coat[5]

N95 respirator or

as determined by

risk assessment

Solution

Preparation and

Handling

Safety goggles

or a face shield

worn over safety

glasses[2]

Chemical-

resistant gloves

(e.g., nitrile)[2][5]

Laboratory

coat[5]

Work in a fume

hood or well-

ventilated area[6]

[7]

Waste Disposal Safety goggles[2]

Chemical-

resistant gloves

(e.g., nitrile)[2][5]

Laboratory

coat[5]

Not generally

required if waste

is properly

contained

Spill Cleanup

Safety goggles

and a face

shield[2]

Heavy-duty,

chemical-

resistant

gloves[2]

Chemical-

resistant apron

or coveralls over

a lab coat[2]

N95 respirator or

higher,

depending on the

spill size and

location

Operational Plan: Step-by-Step Guidance
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Label the container with the date of receipt and the name of the responsible individual.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

2. Weighing and Aliquoting:
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All handling of powdered 30-Oxolupeol should be conducted in a certified chemical fume

hood to prevent inhalation of airborne particles.[6][7]

Use anti-static weigh boats or paper to minimize dispersal of the powder.

Employ dedicated spatulas and weighing equipment for this compound to prevent cross-

contamination.

Close the container tightly after use to prevent absorption of moisture and contamination.

3. Solution Preparation:

Prepare solutions in a chemical fume hood.[6][7]

Add the powdered 30-Oxolupeol to the solvent slowly to avoid splashing.

Ensure the chosen solvent is compatible with the experimental protocol and subsequent

assays.

4. Experimental Use:

Clearly label all solutions containing 30-Oxolupeol with the compound name, concentration,

solvent, and date of preparation.

When conducting experiments, ensure adequate ventilation.

Avoid direct contact with the skin, eyes, and clothing.[7]

Disposal Plan
Solid Waste:

Dispose of unused powdered 30-Oxolupeol, contaminated weigh boats, and other solid

materials in a dedicated, labeled hazardous waste container for solid chemical waste.[6]

Liquid Waste:

Dispose of solutions containing 30-Oxolupeol in a labeled hazardous waste container for

organic liquid waste.[6] Do not pour down the drain.[6]
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Contaminated PPE:

Dispose of contaminated gloves and other disposable PPE in the appropriate solid

hazardous waste stream.

Experimental Protocols and Data
While specific experimental protocols for 30-Oxolupeol are not readily available, a closely

related compound, 29-Nor-20-oxolupeol, has been shown to reduce nitric oxide (NO) levels in

LPS-activated murine microglial cells with an IC50 of 44.21 µM, suggesting anti-inflammatory

properties.[8][9] Triterpenoids as a class are known for a wide range of biological activities,

including anti-inflammatory and anti-cancer effects.[10][11]

General Quantitative Data for a Related Compound (29-Nor-20-oxolupeol):

Property Value Source

Molecular Formula C29H48O2 [9]

Molecular Weight 428.69 g/mol [9]

Melting Point 237-239 °C [9]

Boiling Point (Predicted) 503.5 ± 23.0 °C [9]

Density (Predicted) 1.015 ± 0.06 g/cm3 [9]

Visual Workflow for Safe Handling of 30-Oxolupeol

Safe Handling and Disposal Workflow for 30-Oxolupeol

Preparation and Handling Experimentation

Disposal

Receive and Inspect Compound Store in a Cool, Dry, Well-Ventilated Area Don Appropriate PPE
(Lab Coat, Gloves, Goggles) Work in a Chemical Fume Hood Weigh and Aliquot Powder Prepare Solutions Conduct Experiment

Dispose of Solid Waste
(Contaminated PPE, etc.)

Dispose of Liquid Waste

Cleanup and Doff PPE
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Click to download full resolution via product page

Caption: A flowchart illustrating the safe handling and disposal workflow for 30-Oxolupeol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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